(E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-butyl-4-[1-[(E)-3-phenylprop-2-enyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H27N3O/c1-2-3-15-26-18-20(17-23(26)28)24-25-21-13-7-8-14-22(21)27(24)16-9-12-19-10-5-4-6-11-19/h4-14,20H,2-3,15-18H2,1H3/b12-9+
• InChI Key: BILMCYOFFIKLTE-FMIVXFBMSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC=CC4=CC=CC=C4
• Isomeric SMILES: CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2C/C=C/C4=CC=CC=C4
• Molecular Formula: C24H27N3O
• Molecular Weight: 373.5 g/mol

Description

“(E)-1-butyl-4-(1-cinnamyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” is a complex organic compound that contains several functional groups and structural features. It includes a benzimidazole group, a pyrrolidinone group, and a cinnamyl group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves the formation of the benzimidazole group, possibly through a reaction involving o-phenylenediamine. The pyrrolidinone group could be formed through a cyclization reaction, and the cinnamyl group could be added through a coupling reaction.

Molecular Structure Analysis

The benzimidazole group is a bicyclic heterocycle consisting of fused benzene and imidazole rings. The pyrrolidinone group is a five-membered ring containing nitrogen and a carbonyl group. The cinnamyl group is a styrene derivative, consisting of a phenyl group attached to a propene.

Chemical Reactions Analysis

Benzimidazoles are known to participate in a variety of chemical reactions, often acting as ligands in coordination chemistry. Pyrrolidinones can undergo reactions at the carbonyl group, such as reductions or nucleophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Benzimidazoles are generally stable and have high melting points. Pyrrolidinones are polar due to the carbonyl group.

Scientific Research Applications

Drug Design and Pharmacology

The benzimidazole core of the compound is structurally similar to many pharmacologically active molecules. .

Material Science

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Organic Synthesis

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Catalysis

The benzimidazole moiety can act as a ligand in catalytic complexes. .

Biological Studies

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Analytical Chemistry

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Future Directions

The future directions for this compound could involve further studies to determine its potential biological activity. Given the known activities of other benzimidazole derivatives, it could be of interest in the development of new pharmaceuticals.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are key components in many functional molecules used in pharmaceuticals and agrochemicals .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects . The presence of the imidazole ring in this compound suggests it may have similar interactions.

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to a wide range of effects .

Pharmacokinetics

The presence of the imidazole ring in this compound suggests it may have similar pharmacokinetic properties to other imidazole derivatives .

Result of Action

Imidazole derivatives are known to have a wide range of effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .